Cas no 1481417-78-0 (2-{(3-bromothiophen-2-yl)methylamino}propane-1,3-diol)

• Product Name: 2-{(3-bromothiophen-2-yl)methylamino}propane-1,3-diol
• CAS No: 1481417-78-0
• MF: C₈H₁₂BrNO₂S
• MW: 266.155380249023
• CID: 5190300
• PubChem ID: 65314495
• Update Time: 2025-06-12

2-{(3-bromothiophen-2-yl)methylamino}propane-1,3-diol Chemical and Physical Properties

Names and Identifiers

• 1,3-Propanediol, 2-[[(3-bromo-2-thienyl)methyl]amino]-
• 2-{(3-bromothiophen-2-yl)methylamino}propane-1,3-diol

• Inchi： 1S/C8H12BrNO2S/c9-7-1-2-13-8(7)3-10-6(4-11)5-12/h1-2,6,10-12H,3-5H2
• InChI Key： UPLUWHVGHHHGPS-UHFFFAOYSA-N
• SMILES： C(O)C(NCC1SC=CC=1Br)CO

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 2-{(3-bromothiophen-2-yl)methylamino}propane-1,3-diol

Comprehensive Overview of 2-{(3-bromothiophen-2-yl)methylamino}propane-1,3-diol (CAS No. 1481417-78-0): Properties, Applications, and Research Insights

The compound 2-{(3-bromothiophen-2-yl)methylamino}propane-1,3-diol (CAS No. 1481417-78-0) is a specialized organic molecule featuring a unique combination of a thiophene ring, a bromine substituent, and a propane-1,3-diol backbone. Its structural complexity makes it a subject of interest in pharmaceutical research, material science, and synthetic chemistry. The presence of both amino and hydroxyl functional groups enhances its versatility, enabling applications in drug design and polymer development.

Recent studies highlight the growing demand for heterocyclic compounds like 2-{(3-bromothiophen-2-yl)methylamino}propane-1,3-diol due to their role in modulating biological activity. Researchers are particularly intrigued by its potential as a building block for small-molecule inhibitors, which are critical in targeting enzymes and receptors. The bromothiophene moiety, in particular, is known for its electron-rich properties, making it valuable in organic electronics and catalysis.

From an industrial perspective, the synthesis of CAS No. 1481417-78-0 involves multi-step organic reactions, often requiring palladium-catalyzed cross-coupling or nucleophilic substitution techniques. Optimization of these processes is a hot topic in green chemistry, as scientists aim to reduce waste and improve yields. The compound’s solubility in polar solvents like DMSO and methanol further expands its utility in lab-scale formulations.

In the context of drug discovery, 2-{(3-bromothiophen-2-yl)methylamino}propane-1,3-diol has been explored for its bioisosteric potential, where it mimics natural metabolites to enhance drug efficacy. This aligns with current trends in personalized medicine, where tailored therapeutics are designed for specific patient populations. Additionally, its structural analogs are being investigated for anti-inflammatory and neuroprotective properties, addressing global health challenges like neurodegenerative diseases.

The compound’s relevance extends to material science, where its conjugated system contributes to photoluminescence and charge transport properties. With the rise of flexible electronics and OLED technologies, such molecules are pivotal in developing next-generation displays and sensors. Environmental considerations also drive research into biodegradable polymers derived from similar diol-containing structures.

For researchers sourcing CAS No. 1481417-78-0, quality control is paramount. Analytical techniques like HPLC, NMR, and mass spectrometry ensure purity and consistency. Suppliers often provide technical data sheets detailing storage conditions (e.g., refrigeration under inert gas) to preserve stability. These protocols are essential for reproducibility in both academic and industrial settings.

Looking ahead, the integration of AI-driven molecular modeling is accelerating the exploration of 2-{(3-bromothiophen-2-yl)methylamino}propane-1,3-diol derivatives. Virtual screening tools predict novel applications, reducing R&D timelines. As sustainability gains traction, catalytic recycling methods for brominated intermediates may further enhance the compound’s appeal. Collaborative efforts between chemists, biologists, and engineers will likely unlock its full potential in emerging fields like nanomedicine and renewable energy.